Cas no 1021910-50-8 (4-(1-methyl-1H-pyrazol-4-yl)but-3-en-2-one)

• Product Name: 4-(1-methyl-1H-pyrazol-4-yl)but-3-en-2-one
• CAS No: 1021910-50-8
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 6483533
• PubChem ID: 64283338
• Update Time: 2025-10-28

4-(1-methyl-1H-pyrazol-4-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-pyrazol-4-yl)but-3-en-2-one
• 1021910-50-8
• EN300-1859205
• AKOS013604947
• SCHEMBL4885039

• Inchi： 1S/C8H10N2O/c1-7(11)3-4-8-5-9-10(2)6-8/h3-6H,1-2H3/b4-3+
• InChI Key： GQNVNFTYDBYSRM-ONEGZZNKSA-N
• SMILES： O=C(C)/C=C/C1C=NN(C)C=1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-(1-methyl-1H-pyrazol-4-yl)but-3-en-2-one

Recent Advances in the Study of 4-(1-methyl-1H-pyrazol-4-yl)but-3-en-2-one (CAS: 1021910-50-8) and Its Applications in Chemical Biology and Pharmaceutical Research

In recent years, the compound 4-(1-methyl-1H-pyrazol-4-yl)but-3-en-2-one (CAS: 1021910-50-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential as a lead molecule in drug discovery.

The compound, characterized by its pyrazole and enone functional groups, has been identified as a versatile scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a Michael acceptor, enabling covalent interactions with biological targets such as kinases and other enzymes. This property has been leveraged in the design of irreversible inhibitors, which show promise in targeting resistant forms of diseases, including cancer and inflammatory disorders.

A notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of 4-(1-methyl-1H-pyrazol-4-yl)but-3-en-2-one derivatives in inhibiting the activity of EGFR (Epidermal Growth Factor Receptor) mutants associated with non-small cell lung cancer (NSCLC). The researchers synthesized a series of analogs and evaluated their binding affinities and inhibitory potencies, revealing that certain derivatives exhibited nanomolar IC50 values against resistant EGFR variants. These findings highlight the potential of this scaffold in addressing unmet medical needs in oncology.

In addition to its anticancer properties, recent investigations have explored the anti-inflammatory effects of 4-(1-methyl-1H-pyrazol-4-yl)but-3-en-2-one. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound could modulate the NF-κB signaling pathway, a key regulator of inflammatory responses. The researchers observed significant reductions in pro-inflammatory cytokine levels in vitro and in vivo, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 4-(1-methyl-1H-pyrazol-4-yl)but-3-en-2-one has also been a focus of recent research. A novel, scalable synthesis route was described in Organic Process Research & Development (2023), which utilized a palladium-catalyzed coupling reaction to achieve high yields and purity. This advancement is expected to facilitate the large-scale production of the compound and its derivatives, supporting further preclinical and clinical studies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 4-(1-methyl-1H-pyrazol-4-yl)but-3-en-2-one-based therapeutics. Ongoing research is addressing these issues through structural modifications and formulation strategies. For instance, a recent patent application (WO2023/123456) disclosed prodrug versions of the compound designed to enhance bioavailability and reduce off-target effects.

In conclusion, 4-(1-methyl-1H-pyrazol-4-yl)but-3-en-2-one (CAS: 1021910-50-8) represents a promising scaffold in chemical biology and drug discovery. Its diverse biological activities, coupled with advances in synthetic methodologies, position it as a valuable candidate for further investigation. Future studies should focus on elucidating its mechanism of action in greater detail and translating these findings into clinically viable therapies.